N-(4,6-dimethyl-2-pyridinyl)-1-naphthamide

• IUPAC Name: N-(4,6-dimethylpyridin-2-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C18H16N2O/c1-12-10-13(2)19-17(11-12)20-18(21)16-9-5-7-14-6-3-4-8-15(14)16/h3-11H,1-2H3,(H,19,20,21)
• InChI Key: RNELKJHOLINYLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)NC(=O)C2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C18H16N2O
• Molecular Weight: 276.3 g/mol

Description

N-(4,6-dimethyl-2-pyridinyl)-1-naphthamide, also known as DMNPAN, is a chemical compound that has been widely studied for its potential applications in scientific research. DMNPAN is a naphthamide-based fluorescent probe that is used to detect reactive oxygen species (ROS) in cells and tissues.

Mechanism of Action

N-(4,6-dimethyl-2-pyridinyl)-1-naphthamide works by undergoing a reaction with ROS that results in the formation of a fluorescent compound. The exact mechanism of this reaction is not fully understood, but it is thought to involve the oxidation of the naphthamide group in this compound by ROS. This results in the formation of a highly fluorescent compound that emits light at a specific wavelength when excited with light of a different wavelength.
Biochemical and Physiological Effects:
This compound has been shown to have no significant effects on cellular viability or metabolism at the concentrations typically used in experiments. However, it is important to note that this compound is a reactive molecule that can potentially interfere with cellular processes if used at high concentrations or inappropriately.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4,6-dimethyl-2-pyridinyl)-1-naphthamide in lab experiments is its high sensitivity and selectivity for ROS detection. This compound is able to detect ROS in real-time and with high spatial resolution, making it a valuable tool for studying the dynamics of ROS in cells and tissues. However, one limitation of this compound is its potential toxicity at high concentrations or inappropriately used. It is important to use this compound with caution and to follow appropriate safety protocols.

Future Directions

There are several future directions for research on N-(4,6-dimethyl-2-pyridinyl)-1-naphthamide. One area of interest is in the development of new fluorescent probes based on the this compound scaffold that are able to detect other reactive molecules besides ROS. Another area of interest is in the use of this compound in animal models to study the role of ROS in disease progression and treatment. Additionally, new methods for improving the selectivity and sensitivity of this compound for ROS detection are also being explored.

Synthesis Methods

The synthesis of N-(4,6-dimethyl-2-pyridinyl)-1-naphthamide involves the reaction of 1-naphthoyl chloride with 4,6-dimethyl-2-aminopyridine in the presence of a base such as triethylamine. The resulting this compound is a yellow powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.

Scientific Research Applications

N-(4,6-dimethyl-2-pyridinyl)-1-naphthamide has been used in a variety of scientific research applications, including the detection of ROS in cells and tissues. ROS are highly reactive molecules that play a crucial role in cellular signaling and oxidative stress. This compound is a fluorescent probe that is able to detect ROS by producing a fluorescent signal when it reacts with them. This makes this compound a valuable tool for studying the role of ROS in various biological processes such as aging, cancer, and neurodegenerative diseases.